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Compound of Interest

Compound Name: 1-Methoxypentane

Cat. No.: B3055027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-methoxypentane (CAS: 628-80-

8), a versatile ether with applications in various scientific and industrial fields. This document

collates essential physicochemical data, spectroscopic information, a detailed synthesis

protocol, and known applications, with a focus on its relevance to research and development.

Physicochemical Properties
1-Methoxypentane, also known as methyl pentyl ether, is a colorless liquid.[1][2] Its key

physical and chemical properties are summarized in the table below for easy reference and

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3055027?utm_src=pdf-interest
https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/628-80-8.html
https://www.lookchem.com/casno628-80-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₆H₁₄O [3]

Molecular Weight 102.17 g/mol [3]

CAS Number 628-80-8 [3]

Boiling Point 99.4 °C at 760 mmHg [2]

Melting Point -105.78 °C (estimate) [1]

Density 0.762 g/cm³ [2]

Flash Point 4.5 °C [2]

Refractive Index 1.387 [2]

Vapor Pressure 44 mmHg at 25 °C [2]

Solubility
Insoluble in water. Soluble in

organic solvents.
[4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-methoxypentane.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 1-methoxypentane shows characteristic signals corresponding to

the different proton environments in the molecule. A representative spectrum in cyclohexane

(C₆H₁₂) displays a distinct signal for the α-protons.[5]

¹³C NMR Spectroscopy
Improved physical property and NMR data, including ¹³C NMR, have been reported for 1-
methoxypentane, allowing for detailed structural elucidation.[2]

Infrared (IR) Spectroscopy
The IR spectrum of 1-methoxypentane is available through various databases, such as the

one provided by Wiley-VCH GmbH, which can be accessed via PubChem.[3] The spectrum will
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exhibit characteristic C-O stretching vibrations for the ether linkage.

Mass Spectrometry
The electron ionization mass spectrum of 1-methoxypentane is available in the NIST

WebBook.[6][7] This data is essential for determining the molecular weight and fragmentation

pattern of the compound.

Synthesis of 1-Methoxypentane
A common and effective method for the preparation of 1-methoxypentane is the Williamson

ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.

Experimental Protocol: Williamson Ether Synthesis
This protocol outlines the synthesis of 1-methoxypentane from 1-pentanol and a methylating

agent.

Materials:

1-Pentanol (n-pentyl alcohol)

Sodium metal

Methyl iodide (or dimethyl sulfate)

Anhydrous diethyl ether (as solvent)

Procedure:

Preparation of Sodium Pentoxide: In a three-necked flask equipped with a stirrer and a reflux

condenser, prepare a solution of sodium pentoxide by reacting 0.25 gram-equivalent of

metallic sodium with 1.2 moles of absolute n-pentyl alcohol.

Reaction with Methylating Agent: To the freshly prepared sodium pentoxide solution, add 0.2

moles of methyl iodide.

Reflux: Heat the reaction mixture under reflux with continuous stirring for 5 hours, ensuring

the exclusion of moisture.
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Distillation and Purification: Distill the reaction product directly from the reaction mixture with

stirring. The distillate, containing 1-methoxypentane and unreacted 1-pentanol, is then

fractionally distilled to separate the desired product. The purity of the fractions should be

monitored by measuring the refractive index.

Yield:

The typical yield for this synthesis is approximately 80%.

Applications
1-Methoxypentane has several applications across different industries.

Solvent: Due to its ether linkage and alkyl chain, it can dissolve a range of nonpolar and

moderately polar compounds, making it a useful solvent in organic reactions and industrial

processes.[2]

Fragrance and Flavoring: It is characterized by a fruity, ethereal odor and is used as a

fragrance ingredient in the perfume industry and as a flavoring agent in the food industry.[2]

Biofuel Potential: With a low freezing point and a high octane rating, 1-methoxypentane is

being explored as a potential biofuel.[2]

Pharmaceutical Intermediate: It serves as a building block in the synthesis of more complex

molecules, including pharmaceutical intermediates.[8][9] Its role as an intermediate is

valuable in the development of new drug candidates. While specific examples in publicly

available literature are not abundant, its utility in creating ether linkages is a common

strategy in medicinal chemistry to modulate properties like solubility and metabolic stability.

Safety and Toxicity
Limited toxicity data is available for 1-methoxypentane. The following information has been

reported:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.lookchem.com/casno628-80-8.html
https://www.lookchem.com/casno628-80-8.html
https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.lookchem.com/casno628-80-8.html
https://www.aromsyn.com/product/628-80-8.html;jsessionid=53D2FD44298E137239F4232A1471CCE1
https://www.echemi.com/products/pd2108211884-3-methoxypentane.html
https://www.benchchem.com/product/b3055027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Species Route
Dose/Durati
on

Toxic
Effects

Source

LC50 Mouse Inhalation
133 g/m³ / 15

min

Behavioral -

general

anesthetic

[3]

It is important to handle 1-methoxypentane in a well-ventilated area and to use appropriate

personal protective equipment.

Visualizations
Williamson Ether Synthesis Workflow
The following diagram illustrates the workflow for the Williamson ether synthesis of 1-
methoxypentane.
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Caption: Workflow for the Williamson ether synthesis of 1-methoxypentane.

Logical Relationship of Applications
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This diagram shows the relationship between the properties of 1-methoxypentane and its

applications.
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Caption: Relationship between properties and applications of 1-methoxypentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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